![molecular formula C10H9NO4 B6258286 2-[(1-oxo-2,3-dihydro-1H-isoindol-4-yl)oxy]acetic acid CAS No. 366453-24-9](/img/no-structure.png)
2-[(1-oxo-2,3-dihydro-1H-isoindol-4-yl)oxy]acetic acid
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(1-oxo-2,3-dihydro-1H-isoindol-4-yl)oxy]acetic acid involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "4-nitrobenzaldehyde", "ethyl acetoacetate", "sodium ethoxide", "sodium borohydride", "acetic anhydride", "sulfuric acid", "sodium hydroxide", "acetic acid", "hydrogen peroxide", "sodium bicarbonate" ], "Reaction": [ "Step 1: Synthesis of 4-nitro-1,2-dihydro-1-oxo-isoquinoline", "4-nitrobenzaldehyde is reacted with ethyl acetoacetate in the presence of sodium ethoxide to form 4-nitro-1,2-dihydro-1-oxo-isoquinoline.", "Step 2: Reduction of 4-nitro-1,2-dihydro-1-oxo-isoquinoline", "4-nitro-1,2-dihydro-1-oxo-isoquinoline is reduced with sodium borohydride to form 4-amino-1,2-dihydro-1-oxo-isoquinoline.", "Step 3: Synthesis of 1-oxo-2,3-dihydro-1H-isoindole-4-carboxylic acid", "4-amino-1,2-dihydro-1-oxo-isoquinoline is reacted with acetic anhydride and sulfuric acid to form 1-oxo-2,3-dihydro-1H-isoindole-4-carboxylic acid.", "Step 4: Synthesis of 2-[(1-oxo-2,3-dihydro-1H-isoindol-4-yl)oxy]acetic acid", "1-oxo-2,3-dihydro-1H-isoindole-4-carboxylic acid is reacted with acetic acid and hydrogen peroxide in the presence of sodium bicarbonate to form 2-[(1-oxo-2,3-dihydro-1H-isoindol-4-yl)oxy]acetic acid." ] } | |
CAS RN |
366453-24-9 |
Product Name |
2-[(1-oxo-2,3-dihydro-1H-isoindol-4-yl)oxy]acetic acid |
Molecular Formula |
C10H9NO4 |
Molecular Weight |
207.2 |
Purity |
95 |
Origin of Product |
United States |
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